Cas no 2171244-60-1 ((3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid
• CAS No: 2171244-60-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6389533
• PubChem ID: 165540586
• Update Time: 2025-06-12

(3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid
• 2171244-60-1
• (3S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidine-3-carboxylic acid
• EN300-1501543

• Inchi： 1S/C26H30N2O5/c1-16(2)23(24(29)28-13-7-8-17(14-28)25(30)31)27-26(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22-23H,7-8,13-15H2,1-2H3,(H,27,32)(H,30,31)/t17-,23-/m0/s1
• InChI Key： OGKVQYJOGRPXMU-SBUREZEXSA-N
• SMILES： O(C(N[C@@H](C(C)C)C(N1CCC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid

Research Brief on (3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid (CAS: 2171244-60-1)

In recent years, the compound (3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid (CAS: 2171244-60-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the piperidine-3-carboxylic acid moiety makes it a versatile intermediate for the synthesis of complex bioactive molecules.

Recent studies have focused on the synthesis and application of this compound in the development of novel peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. The incorporation of the piperidine-3-carboxylic acid moiety enhances the conformational flexibility and bioavailability of the resulting peptides, making them more effective as drug candidates. Researchers have successfully utilized this compound in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but exhibit improved pharmacokinetic properties.

One of the key advancements in the application of (3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid is its role in the development of protease inhibitors. Proteases play a critical role in various pathological conditions, including cancer, viral infections, and inflammatory diseases. By targeting specific protease enzymes, researchers aim to design inhibitors that can modulate their activity and provide therapeutic benefits. The structural flexibility of this compound allows for the introduction of diverse functional groups, enabling the fine-tuning of inhibitor specificity and potency.

In addition to its applications in peptide synthesis, (3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid has also been explored as a building block for the development of small-molecule drugs. Its ability to serve as a chiral auxiliary in asymmetric synthesis has been leveraged to produce enantiomerically pure compounds, which are often required for high-efficacy drugs. Recent publications highlight its use in the synthesis of antiviral and anticancer agents, where the stereochemical integrity of the molecule is crucial for biological activity.

Despite its promising applications, challenges remain in the large-scale production and purification of (3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs. Advances in green chemistry and catalytic methods are expected to play a pivotal role in addressing these challenges, making the compound more accessible for industrial applications.

In conclusion, (3S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-3-carboxylic acid (CAS: 2171244-60-1) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis and drug development, coupled with ongoing advancements in synthetic methodologies, positions it as a key player in the discovery of next-generation therapeutics. Future research will likely focus on expanding its applications and overcoming current limitations to fully realize its potential in medicine.